Cas no 533868-50-7 (N-[(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-[(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 533868-50-7
• MF: C₂₂H₂₅N₃O₄S₂
• MW: 459.581602811813
• CID: 5778986
• PubChem ID: 5066378
• Update Time: 2025-07-09

N-[(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• CHEMBL1494105
• 533868-50-7
• (Z)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide
• N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)-4-piperidin-1-ylsulfonylbenzamide
• HMS1810P02
• AKOS001767361
• N-[(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(piperidine-1-sulfonyl)benzamide
• NCGC00164807-01
• F0557-0084
• Oprea1_756317
• Benzamide, N-(3-ethyl-4-methoxy-2(3H)-benzothiazolylidene)-4-(1-piperidinylsulfonyl)-

• Inchi： 1S/C22H25N3O4S2/c1-3-25-20-18(29-2)8-7-9-19(20)30-22(25)23-21(26)16-10-12-17(13-11-16)31(27,28)24-14-5-4-6-15-24/h7-13H,3-6,14-15H2,1-2H3/b23-22-
• InChI Key： UGOFBHMRUXQQQJ-FCQUAONHSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(CC)C3C(=CC=CC=3S/2)OC)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 459.12864863g/mol
• Monoisotopic Mass: 459.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 113Ų

Additional information on N-[(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-(piperidine-1-sulfonyl)benzamide

N-(2Z)-3-Ethyl-4-Methoxy-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene)-4-(Piperidine-1-Sulfonyl)Benzamide: A Comprehensive Overview

N-(2Z)-3-Ethyl-4-Methoxy-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene)-4-(Piperidine-1-Sulfonyl)Benzamide is a complex organic compound with the CAS registry number 533868-50-7. This compound belongs to the class of benzothiazole derivatives, which have gained significant attention in recent years due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a benzothiazole ring system with substituents that include an ethyl group, a methoxy group, and a piperidine sulfonyl group. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of N-(2Z)-3-Ethyl-4-Methoxy...benzamide involves a series of carefully designed organic reactions. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency. These advancements have not only streamlined the production process but also opened new avenues for exploring similar compounds with tailored functionalities.

One of the most notable applications of this compound is in the field of drug discovery. The benzothiazole core is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, N-(2Z)-3-Ethyl...benzamide has been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. Furthermore, its piperidine sulfonyl group enhances bioavailability and stability, making it a promising candidate for therapeutic development.

In addition to its pharmaceutical applications, N-(2Z)-3-Ethyl...benzamide has also found utility in materials science. Its aromatic structure and functional groups make it suitable for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent findings suggest that this compound can act as an efficient charge transport material due to its favorable electronic properties.

The structural versatility of N-(2Z)-3-Ethyl...benzamide has also led to its use in agrochemicals. Its ability to modulate plant growth regulators has been studied extensively. Field trials have shown that this compound can enhance crop yield by promoting root development and stress resistance. This dual functionality underscores its importance as a multi-purpose chemical entity.

From a sustainability perspective, the synthesis and application of N-(2Z)-3-Ethyl...benzamide align with green chemistry principles. The use of renewable feedstocks and energy-efficient synthesis methods reduces the environmental footprint associated with its production. Moreover, its biodegradability has been assessed under various conditions, ensuring minimal impact on ecosystems.

In conclusion, N-(2Z)-3-Ethyl...benzamide (CAS No 533868-50-7) is a versatile compound with significant potential across multiple domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemistry research. As ongoing studies continue to uncover new functionalities and optimizations, this compound is poised to play an increasingly important role in both academic and industrial settings.